Cas no 1368989-92-7 (2-methoxy-2-(2-methoxy-4,5-dimethylphenyl)propan-1-amine)

• Product Name: 2-methoxy-2-(2-methoxy-4,5-dimethylphenyl)propan-1-amine
• CAS No: 1368989-92-7
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6268053
• PubChem ID: 82287187
• Update Time: 2025-11-01

2-methoxy-2-(2-methoxy-4,5-dimethylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(2-methoxy-4,5-dimethylphenyl)propan-1-amine
• 1368989-92-7
• EN300-1849583

• Inchi： 1S/C13H21NO2/c1-9-6-11(13(3,8-14)16-5)12(15-4)7-10(9)2/h6-7H,8,14H2,1-5H3
• InChI Key： NBWNZUHAGMHLIU-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C=C(C)C(C)=CC=1OC

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-methoxy-2-(2-methoxy-4,5-dimethylphenyl)propan-1-amine

Comprehensive Overview of 2-Methoxy-2-(2-Methoxy-4,5-dimethylphenyl)propan-1-amine (CAS No. 1368989-92-7)

The compound 2-methoxy-2-(2-methoxy-4,5-dimethylphenyl)propan-1-amine (CAS No. 1368989-92-7) is a specialized organic molecule with a unique structural framework. Its dual methoxy groups and dimethylphenyl moiety make it a subject of interest in pharmaceutical and agrochemical research. The CAS No. 1368989-92-7 identifier ensures precise tracking in regulatory and scientific databases, while its systematic name highlights its methoxy and amine functional groups, which are critical for its reactivity and potential applications.

In recent years, the demand for high-purity amine derivatives like 2-methoxy-2-(2-methoxy-4,5-dimethylphenyl)propan-1-amine has surged due to their role in drug discovery and material science. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, especially in the development of central nervous system (CNS) therapeutics. The compound's lipophilic properties, attributed to its methoxy and dimethyl substitutions, may enhance blood-brain barrier permeability, a hot topic in neuropharmacology.

The synthesis of CAS No. 1368989-92-7 involves multi-step organic reactions, often starting from 2-methoxy-4,5-dimethylbenzaldehyde. Advanced techniques like HPLC purification and NMR characterization are employed to ensure its purity, a key concern for industries prioritizing quality control. Environmental sustainability is another focal point; greener synthetic routes using catalytic methods are being explored to align with green chemistry principles.

From a commercial perspective, 2-methoxy-2-(2-methoxy-4,5-dimethylphenyl)propan-1-amine is cataloged by suppliers specializing in fine chemicals and custom synthesis. Its pricing reflects the complexity of its production, with bulk purchases often tailored for R&D institutions and pharmaceutical partners. Regulatory compliance, including REACH and GMP standards, is rigorously maintained to meet global market requirements.

Emerging trends in AI-driven drug design have further spotlighted this compound. Computational models predict its utility in molecular docking studies, particularly for targets like G-protein-coupled receptors (GPCRs). Such applications resonate with the growing interest in precision medicine and personalized therapeutics, making CAS No. 1368989-92-7 a relevant candidate for future investigations.

In summary, 2-methoxy-2-(2-methoxy-4,5-dimethylphenyl)propan-1-amine exemplifies the intersection of structural complexity and functional versatility. Its role in advancing life sciences and material innovation underscores its significance, while ongoing research continues to uncover new potentials for this intriguing molecule.